1-(Hydroxymethyl)-3-methylcyclopentane-1-carbaldehyde

• Molecular Formula: C8H14O2
• Molecular Weight: 142.20 g/mol
• IUPAC Name: 1-(hydroxymethyl)-3-methylcyclopentane-1-carbaldehyde
• InChI: InChI=1S/C8H14O2/c1-7-2-3-8(4-7,5-9)6-10/h5,7,10H,2-4,6H2,1H3
• InChI Key: HVZCAALAVSFJAB-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(C1)(CO)C=O

Description

1-(Hydroxymethyl)-3-methylcyclopentane-1-carbaldehyde is a cyclopentane derivative featuring both a hydroxymethyl (-CH$2$OH) and a methyl (-CH$3$) substituent on the cyclopentane ring, along with an aldehyde (-CHO) functional group. Its molecular formula is C$8$H${14}$O$_2$, with a molecular weight of 142.20 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(Hydroxymethyl)-3-methylcyclopentane-1-carbaldehyde typically involves the hydroxymethylation of 3-methylcyclopentanone. This can be achieved through a multi-step process that includes the formation of an intermediate followed by oxidation to introduce the carbaldehyde group. Common reagents used in this synthesis include formaldehyde and a suitable oxidizing agent such as pyridinium chlorochromate (PCC).

Industrial Production Methods

Industrial production of this compound may involve optimized reaction conditions to ensure high yield and purity. This includes controlling the temperature, pressure, and reaction time, as well as using catalysts to enhance the reaction efficiency. The use of continuous flow reactors can also be employed to scale up the production process.

Chemical Reactions Analysis

Types of Reactions

1-(Hydroxymethyl)-3-methylcyclopentane-1-carbaldehyde can undergo various chemical reactions, including:

Oxidation: The hydroxymethyl group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: The carbaldehyde group can be reduced to a primary alcohol using reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

Substitution: The hydroxymethyl group can participate in nucleophilic substitution reactions, forming ethers or esters.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) in an alkaline medium.

Reduction: Sodium borohydride (NaBH4) in methanol or ethanol.

Substitution: Alkyl halides in the presence of a base such as sodium hydroxide (NaOH).

Major Products

Oxidation: 1-(Carboxymethyl)-3-methylcyclopentane-1-carbaldehyde.

Reduction: 1-(Hydroxymethyl)-3-methylcyclopentane-1-methanol.

Substitution: 1-(Alkoxymethyl)-3-methylcyclopentane-1-carbaldehyde.

Scientific Research Applications

1-(Hydroxymethyl)-3-methylcyclopentane-1-carbaldehyde has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules. Its unique structure allows for the exploration of new reaction pathways and mechanisms.

Biology: The compound can be used in the study of enzyme-catalyzed reactions involving aldehydes and alcohols. It serves as a model substrate for understanding enzyme specificity and activity.

Industry: Used in the production of specialty chemicals and materials with specific properties, such as polymers and resins.

Mechanism of Action

The mechanism of action of 1-(Hydroxymethyl)-3-methylcyclopentane-1-carbaldehyde involves its interaction with various molecular targets. The hydroxymethyl and carbaldehyde groups can form hydrogen bonds and covalent bonds with nucleophilic sites on enzymes and other proteins. This interaction can modulate the activity of these proteins, leading to changes in cellular processes and pathways.

Comparison with Similar Compounds

(1S,3S)-3-Methylcyclopentane-1-carbaldehyde

• Molecular Formula : C$7$H${12}$O
• Key Features : Contains a methyl group and an aldehyde but lacks the hydroxymethyl substituent.
• Implications: Reduced polarity compared to the target compound due to the absence of the hydroxymethyl group. Lower molecular weight (112.17 g/mol) may result in higher volatility. Limited hydrogen-bonding capacity, affecting solubility in polar solvents .

3-Hydroxycyclopentane-1-carbaldehyde

• Molecular Formula : C$6$H${10}$O$_2$
• Key Features : Features a hydroxyl (-OH) group at position 3 but lacks the methyl and hydroxymethyl groups.
• Simpler structure (molecular weight 114.14 g/mol) may limit steric hindrance in reactions .

1-(1-Hydroxypropan-2-yl)-3-methylcyclopentane-1-carbaldehyde

• Molecular Formula : C${10}$H${18}$O$_2$ (inferred)
• Key Features : Replaces the hydroxymethyl group with a bulkier 1-hydroxypropan-2-yl substituent.
• Implications :
  • Increased steric hindrance may slow down nucleophilic reactions at the aldehyde group.
  • Additional hydroxyl group in the substituent could enhance solubility in alcohols .

Physicochemical Properties

Property	1-(Hydroxymethyl)-3-methylcyclopentane-1-carbaldehyde	(1S,3S)-3-Methylcyclopentane-1-carbaldehyde	3-Hydroxycyclopentane-1-carbaldehyde
Molecular Formula	C$8$H${14}$O$_2$	C$7$H${12}$O	C$6$H${10}$O$_2$
Molecular Weight (g/mol)	142.20	112.17	114.14
Functional Groups	Aldehyde, hydroxymethyl, methyl	Aldehyde, methyl	Aldehyde, hydroxyl
Polarity	High (due to -CHO and -CH$_2$OH)	Moderate	High (due to -OH)
Solubility	Likely soluble in polar aprotic solvents (e.g., DMSO)	Soluble in ether, chloroform	Soluble in water, alcohols

Biological Activity

1-(Hydroxymethyl)-3-methylcyclopentane-1-carbaldehyde, also known as 3-Methylcyclopentane-1-carbaldehyde, is an organic compound characterized by a cyclopentane ring with a hydroxymethyl and aldehyde functional group. This unique structure contributes to its potential biological activity, making it a subject of interest in medicinal chemistry and organic synthesis.

• Molecular Formula : C7H12O
• Molecular Weight : 112.17 g/mol
• IUPAC Name : 3-Methylcyclopentanecarbaldehyde
• CAS Number : 82879-57-0

The biological activity of this compound primarily stems from its reactive aldehyde group, which can form covalent bonds with nucleophilic sites on proteins and enzymes. This interaction can modulate enzyme activity and influence various biochemical pathways, potentially leading to therapeutic effects.

Enzyme Interactions

Research indicates that 1-(Hydroxymethyl)-3-methylcyclopentane-1-carbaldehyde interacts with several enzymes, impacting their functionality. The aldehyde group enables participation in nucleophilic attack mechanisms, which may alter the active sites of enzymes, thus influencing metabolic pathways.

Antioxidant Activity

A study demonstrated that derivatives of this compound exhibited significant antioxidant properties. These properties are crucial in mitigating oxidative stress in biological systems, suggesting potential applications in developing therapeutic agents for oxidative stress-related diseases.

Cytotoxicity Assessment

In vitro studies have assessed the cytotoxic effects of this compound on various cancer cell lines. Results indicated a dose-dependent inhibition of cell proliferation, highlighting its potential as a lead compound for cancer therapy.

Antimicrobial Properties

Preliminary investigations have shown that this compound possesses antimicrobial activity against certain bacterial strains. This suggests its potential use in developing new antibiotics.

Comparative Analysis with Similar Compounds

Compound Name	Structural Features	Unique Characteristics
Cyclopentane-1-carbaldehyde	Lacks methyl group	Different reactivity and properties
3-Methylcyclohexane-1-carbaldehyde	Contains an additional carbon	Altered chemical behavior due to increased ring size
Cyclohexanecarboxaldehyde	Six-membered ring structure	Lacks cyclopentane characteristics

The unique five-membered structure of 1-(Hydroxymethyl)-3-methylcyclopentane-1-carbaldehyde contributes to its distinct reactivity profile compared to its analogs.

Case Study 1: Antioxidant Activity

A study demonstrated that derivatives of this compound exhibited significant antioxidant properties through various assays, including DPPH radical scavenging assays. These findings suggest potential applications in developing natural antioxidants for therapeutic use against oxidative stress-related diseases .

Case Study 2: Cytotoxicity Assessment

In vitro assessments revealed that 1-(Hydroxymethyl)-3-methylcyclopentane-1-carbaldehyde showed a dose-dependent inhibition of cell proliferation across multiple cancer cell lines. This highlights its potential as a lead compound for cancer therapy.

Case Study 3: Antimicrobial Properties

Preliminary investigations indicated that this compound exhibits antimicrobial activity against specific bacterial strains. This suggests its potential application in developing new antibiotics, particularly in an era where antibiotic resistance is a growing concern.